5-(Methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

• Molecular Formula: C9H12O6
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 5-(2-methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C9H12O6/c1-9(2)14-7(11)6(8(12)15-9)5(10)4-13-3/h6H,4H2,1-3H3
• InChI Key: LTKPOUIKJUSMCH-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(C(=O)O1)C(=O)COC)C

Description

5-(Methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C9H12O6 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Meldrum's acid (30 g, 0.208 mol) in dichloromethane (420 mL) was added pyridine (33.7 mL, 0.416 mol) over 3 minutes in an ice-methanol bath under nitrogen atmosphere (−9° C.). To this mixture was added dropwise a solution of methoxyacetyl chloride (24.8 g) in dichloromethane (180 mL) over 1 hour period at the temperature. After addition, the reaction mixture was stirred at the temperature for 1 hour and at ambient temperature for 2 hours. The mixture was quenched with 1N hydrochoric acid (600 mL). The organic layer was separated and the aqueous layer was extracted with dichloromethane. The combined organic layer was washed with brine, dried over magnesium sulfate, and evaporated in vacuo to give 5-(methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione as dark orange oil (38.1 g, 84.7%).